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Compound of Interest

Compound Name: (R)-9b
CAS No.: 1655527-68-6
Cat. No.: B15611198
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of the potent and
selective inhibitor, (R)-9b, in complex with the kinase domain of Activated Cdc42-associated
kinase 1 (ACK1). ACK1 is a non-receptor tyrosine kinase implicated in various cancers, making
it a critical target for therapeutic intervention. Understanding the structural basis of its inhibition
by (R)-9b is paramount for the development of next-generation ACK1-targeted therapies.

Quantitative Data Summary

This section summarizes the key quantitative data associated with the binding of (R)-9b to the
ACK1 kinase domain and its crystallographic analysis.

Table 1: Crystallographic Data for ACK1 K161Q Mutant
in Complex with (R)-9b
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Parameter Value Reference
PDB ID 8FE9 [1]
Resolution 3.20A [1]
R-Value Work 0.188 [1]
R-Value Free 0.228 [1]
Space Group P212121 [1]
Unit Cell Dimensions (a, b, c) 62.03 A, 72.45 A, 75.34 A [1]
Unit Cell Angles (a, B, Y) 90°, 90°, 90° [1]

Target Kinase IC50 (nM) Assay Reference
ACK1 56 33p HotSpot Assay [2]
JAK2 6 33p HotSpot Assay [2]
Tyk2 5 33p HotSpot Assay [2]
LCK 136 33p HotSpot Assay [2]
ROS/ROS1 124 33p HotSpot Assay [2]
ALK 143 33p HotSpot Assay [2]
CHK1 154 33p HotSpot Assay [2]
FGFR1 160 33p HotSpot Assay [2]
ABL1 206 33p HotSpot Assay [2]
cSrc 438 33p HotSpot Assay [2]

Table 3: Cellular Activity of (R)-9b in Prostate Cancer
Cell Lines
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Cell Line IC50 (pM) Assay Reference
LNCaP 1.8 Trypan Blue Exclusion  [2]
VCaP 2 Trypan Blue Exclusion  [2]

Structural Insights into the (R)-9b-ACK1 Interaction

The co-crystal structure of (R)-9b bound to the ACK1 kinase domain reveals that the inhibitor
binds to the ATP-binding site.[3] This interaction is primarily located underneath the phosphate-
binding P-loop.[3] Notably, (R)-9b achieves its potent inhibition without forming interactions with
the aC helix or the activation loop of the kinase.[3] This binding mode provides a structural
basis for the high affinity and selectivity of (R)-9b for ACK1.

Signaling Pathways and Experimental Workflows
ACK1 Signaling Pathway

The following diagram illustrates a simplified signaling pathway involving ACK1. Receptor
tyrosine kinases (RTKSs), upon ligand binding, can activate ACK1, which in turn phosphorylates
downstream effectors like AKT, leading to cell survival and proliferation.
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Caption: Simplified ACK1 signaling pathway and the inhibitory action of (R)-9b.
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Experimental Workflow for Structure Determination

The following diagram outlines the key steps involved in determining the crystal structure of the
ACK1 kinase domain in complex with (R)-9b.
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Caption: Workflow for determining the co-crystal structure of ACK1 and (R)-9b.
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Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide.

Protein Expression and Purification of ACK1 Kinase
Domain (K161Q Mutant)

The human ACK1 kinase domain (residues 110-477) with a K161Q mutation was expressed in
Spodoptera frugiperda (Sf9) insect cells using a baculovirus expression system.

e Baculovirus Generation: The ACK1 kinase domain construct was cloned into a suitable
baculovirus transfer vector. The recombinant plasmid was then co-transfected with linearized
baculovirus DNA into Sf9 cells to generate recombinant baculovirus.

o Protein Expression: Suspension cultures of Sf9 cells were infected with the high-titer
recombinant baculovirus. Cells were harvested by centrifugation 48-72 hours post-infection.

 Lysis and Affinity Chromatography: The cell pellet was resuspended in lysis buffer and lysed
by sonication. The lysate was clarified by centrifugation. The supernatant containing the His-
tagged ACK1 kinase domain was loaded onto a Ni-NTA affinity column.

» Elution and Further Purification: The protein was eluted with an imidazole gradient. The
eluted fractions containing the ACK1 kinase domain were pooled and further purified by size-
exclusion chromatography to obtain a homogenous protein sample.

Crystallization of the ACK1-(R)-9b Complex

e Complex Formation: The purified ACK1 K161Q kinase domain was incubated with a molar
excess of (R)-9b.

» Crystallization: The ACK1-(R)-9b complex was crystallized using the hanging drop vapor
diffusion method. Crystals were obtained by mixing the protein-inhibitor complex with a
reservoir solution containing polyethylene glycol and a suitable buffer.

o Cryo-protection: Before X-ray diffraction analysis, the crystals were cryo-protected by briefly
soaking them in a solution containing a cryoprotectant (e.g., glycerol) to prevent ice
formation.
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X-ray Diffraction Data Collection and Structure
Determination

o Data Collection: X-ray diffraction data were collected from a single crystal at a synchrotron

source.

Data Processing: The diffraction data were processed, integrated, and scaled using
appropriate software packages.

Structure Solution: The structure was solved by molecular replacement using a known
kinase domain structure as a search model.

Refinement: The initial model was refined against the experimental data, and the (R)-9b
inhibitor was manually built into the electron density map. Iterative rounds of refinement and
model building were performed to obtain the final structure.

P HotSpot Kinase Assay

The inhibitory activity of (R)-9b against ACK1 and other kinases was determined using a

radiometric 33P HotSpot assay.

Reaction Setup: Kinase reactions were set up in a 96-well plate containing the respective
kinase, a specific peptide substrate, and a buffer containing ATP and MgCl-.

Inhibitor Addition: (R)-9b was serially diluted and added to the reaction wells.

Reaction Initiation and Termination: The kinase reaction was initiated by the addition of [y-
33P]ATP. After a defined incubation period at room temperature, the reaction was terminated
by the addition of phosphoric acid.

Measurement of Incorporation: The phosphorylated substrate was captured on a filter
membrane, and the amount of incorporated 33P was quantified using a scintillation counter.

IC50 Determination: The concentration of (R)-9b that resulted in 50% inhibition of kinase
activity (IC50) was calculated from the dose-response curves.

Cell Proliferation Assay (Trypan Blue Exclusion)
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The effect of (R)-9b on the proliferation of prostate cancer cell lines was assessed using the
trypan blue exclusion method.

o Cell Seeding: LNCaP and VCaP cells were seeded in 96-well plates and allowed to attach
overnight.

o Compound Treatment: The cells were treated with various concentrations of (R)-9b or a
vehicle control (DMSO).

 Incubation: The plates were incubated for 72 hours.

e Cell Counting: After incubation, the cells were trypsinized and stained with a 0.4% trypan
blue solution. The number of viable (unstained) and non-viable (blue-stained) cells was
counted using a hemocytometer.

e |C50 Calculation: The concentration of (R)-9b that caused a 50% reduction in the number of
viable cells (IC50) was determined.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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